Cas no 2090265-25-9 (Ethyl 3-bromo-5-methylpyrazine-2-carboxylate)

• Product Name: Ethyl 3-bromo-5-methylpyrazine-2-carboxylate
• CAS No: 2090265-25-9
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4823443
• Update Time: 2025-06-27

Ethyl 3-bromo-5-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-methylpyrazine-2-carboxylate

• Inchi： 1S/C8H9BrN2O2/c1-3-13-8(12)6-7(9)11-5(2)4-10-6/h4H,3H2,1-2H3
• InChI Key： VQZITMSKROYWTC-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1

Additional information on Ethyl 3-bromo-5-methylpyrazine-2-carboxylate

Ethyl 3-bromo-5-methylpyrazine-2-carboxylate (CAS No. 2090265-25-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-5-methylpyrazine-2-carboxylate (CAS No. 2090265-25-9) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its brominated and methylated pyrazine core, offers a unique structural framework that is highly conducive to further chemical modifications, making it a valuable building block for medicinal chemists.

The molecular structure of Ethyl 3-bromo-5-methylpyrazine-2-carboxylate consists of a pyrazine ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, further functionalized with an ester group at the 2-position. This arrangement provides multiple reactive sites for chemical transformations, enabling the synthesis of a diverse array of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in pyrazine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyrazine scaffold exhibit potential in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The bromine and methyl substituents in Ethyl 3-bromo-5-methylpyrazine-2-carboxylate enhance its reactivity, facilitating the introduction of additional functional groups such as amines, alcohols, or other heterocycles.

One of the most compelling aspects of Ethyl 3-bromo-5-methylpyrazine-2-carboxylate is its utility in constructing complex molecular architectures. The ester group at the 2-position can be hydrolyzed to yield the corresponding carboxylic acid, which can then be further modified through amide bond formation or other carboxylic acid-centric reactions. This flexibility allows for the creation of peptidomimetics and other bioactive molecules that mimic natural peptides.

The pharmaceutical industry has increasingly leveraged this compound in the development of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing inhibitors that specifically target these kinases, researchers aim to disrupt aberrant signaling cascades and restore normal cellular function. The brominated pyrazine core of Ethyl 3-bromo-5-methylpyrazine-2-carboxylate provides an ideal platform for such inhibition due to its ability to form hydrogen bonds and hydrophobic interactions with kinase active sites.

Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 3-bromo-5-methylpyrazine-2-carboxylate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at various positions of the pyrazine ring. These reactions are highly efficient and scalable, making them attractive for industrial applications. Additionally, palladium-catalyzed oxidation and reduction techniques have been employed to modify the ester group into different functionalities, expanding the synthetic possibilities.

The role of computational chemistry in designing novel derivatives of Ethyl 3-bromo-5-methylpyrazine-2-carboxylate cannot be overstated. Molecular modeling and virtual screening techniques allow researchers to predict the binding affinities and pharmacokinetic properties of potential drug candidates before they are synthesized. This approach not only saves time and resources but also increases the likelihood of identifying compounds with high therapeutic efficacy.

In conclusion, Ethyl 3-bromo-5-methylpyrazine-2-carboxylate (CAS No. 2090265-25-9) is a versatile intermediate that plays a crucial role in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for pyrazine derivatives, the demand for high-quality intermediates like this one is expected to grow steadily.